Cas no 1806302-78-2 (2,4-Dichloro-6-hydroxybenzenesulfonamide)

• Product Name: 2,4-Dichloro-6-hydroxybenzenesulfonamide
• CAS No: 1806302-78-2
• MF: C₆H₅Cl₂NO₃S
• MW: 242.079798460007
• CID: 6263843
• PubChem ID: 20257043
• Update Time: 2025-10-30

2,4-Dichloro-6-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-hydroxybenzenesulfonamide
• Benzenesulfonamide, 2,4-dichloro-6-hydroxy-

• Inchi： 1S/C6H5Cl2NO3S/c7-3-1-4(8)6(5(10)2-3)13(9,11)12/h1-2,10H,(H2,9,11,12)
• InChI Key： KOJWAXBCIXWACQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(O)C=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.720±0.06 g/cm3(Predicted)
• Boiling Point: 417.7±55.0 °C(Predicted)
• pka: 5.45±0.40(Predicted)

Additional information on 2,4-Dichloro-6-hydroxybenzenesulfonamide

2,4-Dichloro-6-hydroxybenzenesulfonamide (CAS No. 1806302-78-2): An Emerging Compound in Pharmaceutical Research

2,4-Dichloro-6-hydroxybenzenesulfonamide (CAS No. 1806302-78-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzenesulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antidiabetic, and anticancer properties.

The chemical structure of 2,4-Dichloro-6-hydroxybenzenesulfonamide consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, a hydroxyl group at the 6 position, and a sulfonamide group. The presence of these functional groups imparts specific physicochemical properties that make this compound an interesting candidate for further investigation.

Recent studies have explored the pharmacological properties of 2,4-Dichloro-6-hydroxybenzenesulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 2,4-Dichloro-6-hydroxybenzenesulfonamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,4-Dichloro-6-hydroxybenzenesulfonamide has also been investigated for its antidiabetic effects. Preclinical studies have demonstrated that this compound can improve insulin sensitivity and reduce blood glucose levels in diabetic animal models. The mechanism underlying these effects is thought to involve the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose metabolism.

The anticancer potential of 2,4-Dichloro-6-hydroxybenzenesulfonamide has also been explored. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of cell cycle regulatory proteins and the induction of oxidative stress. These findings suggest that 2,4-Dichloro-6-hydroxybenzenesulfonamide may have applications in cancer therapy.

The safety profile of 2,4-Dichloro-6-hydroxybenzenesulfonamide is another important aspect of its evaluation. Preclinical toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2,4-Dichloro-6-hydroxybenzenesulfonamide (CAS No. 1806302-78-2) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antidiabetic, and anticancer therapies make it an exciting candidate for drug development. Ongoing research aims to elucidate the mechanisms underlying its biological effects and to optimize its therapeutic potential for clinical use.